Cas no 306312-26-5 ((2E)-2-cyano-N-[(furan-2-yl)methyl]-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide)

• Product Name: (2E)-2-cyano-N-[(furan-2-yl)methyl]-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide
• CAS No: 306312-26-5
• MF: C₁₉H₁₃N₃O₅
• MW: 363.323624372482
• CID: 5847086
• PubChem ID: 2140589
• Update Time: 2025-06-08

(2E)-2-cyano-N-[(furan-2-yl)methyl]-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-cyano-N-(furan-2-ylmethyl)-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide
• 2-Propenamide, 2-cyano-N-(2-furanylmethyl)-3-[5-(4-nitrophenyl)-2-furanyl]-
• (2E)-2-cyano-N-[(furan-2-yl)methyl]-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide
• AB00686112-01
• 306312-26-5
• SR-01000013038
• (2E)-2-cyano-N-(furan-2-ylmethyl)-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide
• SR-01000013038-1
• (E)-2-cyano-N-(furan-2-ylmethyl)-3-(5-(4-nitrophenyl)furan-2-yl)acrylamide
• AKOS002219330
• F1529-0037

• Inchi： 1S/C19H13N3O5/c20-11-14(19(23)21-12-17-2-1-9-26-17)10-16-7-8-18(27-16)13-3-5-15(6-4-13)22(24)25/h1-10H,12H2,(H,21,23)
• InChI Key： LLFMXLSYESKJJR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)C(C#N)=CC1=CC=C(C2=CC=C([N+]([O-])=O)C=C2)O1

Computed Properties

• Exact Mass: 363.08552052g/mol
• Monoisotopic Mass: 363.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 644.3±55.0 °C(Predicted)
• pka: 10.55±0.46(Predicted)

Additional information on (2E)-2-cyano-N-[(furan-2-yl)methyl]-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide

Comprehensive Overview of (2E)-2-cyano-N-[(furan-2-yl)methyl]-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide (CAS No. 306312-26-5)

(2E)-2-cyano-N-[(furan-2-yl)methyl]-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide, also known by its CAS number 306312-26-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a furan ring, and a nitrophenyl moiety, which collectively contribute to its potential biological activities and therapeutic applications.

The chemical structure of (2E)-2-cyano-N-[(furan-2-yl)methyl]-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide is particularly noteworthy due to its conjugated double bond system and the presence of multiple functional groups. These features make it an attractive candidate for various biological studies, including enzyme inhibition, receptor binding, and anti-inflammatory activities. Recent research has highlighted the compound's potential as a lead molecule in the development of new drugs for treating chronic diseases.

In the realm of medicinal chemistry, the design and synthesis of compounds with specific biological activities are crucial steps in drug discovery. The synthesis of (2E)-2-cyano-N-[(furan-2-yl)methyl]-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide typically involves multi-step reactions, including the formation of the cyano group, the introduction of the furan ring, and the attachment of the nitrophenyl moiety. These synthetic pathways are meticulously optimized to ensure high yields and purity, which are essential for subsequent biological evaluations.

One of the key areas of research involving (2E)-2-cyano-N-[(furan-2-yl)methyl]-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is a common feature in many diseases, including arthritis, asthma, and cardiovascular disorders. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Furthermore, recent advancements in computational chemistry have facilitated the prediction of the pharmacological properties of (2E)-2-cyano-N-[(furan-2-yl)methyl]-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide. Molecular docking studies have revealed that this compound can effectively bind to specific protein targets, such as COX enzymes, with high affinity. This binding interaction is crucial for understanding the mechanism of action and optimizing the compound's therapeutic potential.

In addition to its anti-inflammatory properties, (2E)-2-cyano-N-[(furan-2-yl)methyl]-3-[5-(4-nitrophenyl)furan-2-y l]prop - 2 - enamide has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated its potential as an antiproliferative agent against cancer cells. The compound's ability to inhibit cell proliferation and induce apoptosis makes it a valuable candidate for further investigation in oncology research.

The safety profile of (2E)- 2 - cyano - N - [(furan - 2 - yl)methyl] - 3 - [5 - (4 - nitrophenyl)furan - 2 - yl]prop - 2 - enamide is another critical aspect that has been extensively studied. Preclinical toxicity assessments have demonstrated that this compound exhibits low toxicity at therapeutic concentrations, making it a safe option for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

Clinical trials are an essential step in translating laboratory findings into practical medical applications. While no large-scale clinical trials have been conducted yet for ( 2E ) - 2 - cyano - N - [(furan - 2 - yl)methyl] - 3 - [5 - (4 - nitrophenyl)furan - 2 - yl]prop - 2 - enamide, several preclinical studies have provided promising results. These studies have focused on evaluating the compound's pharmacokinetics, biodistribution, and therapeutic window in animal models.

In conclusion, ( 2E ) - 7 cyano N [ ( furan - 7-yl)methyl]-7-[7-(7-nitrophe-
ny)ran-trn-enamide (CAS No. namide) represents a promising molecule with diverse biological activities and therapeutic potentials. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile,namide) represents a promising molecule with diverse biological activities and therapeutic potentials. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile,namide) represents a promising molecule with diverse biological activities and therapeutic potentials. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile,(CAS No. s306311111111111111111)s represents a promising molecule with diverse biological activities and therapeutic potentials.

The future prospects for this compound are promising, with potential applications ranging from anti-inflammatory treatments to cancer therapy. Continued collaboration between chemists, biologists, and clinicians will be essential to fully realize its therapeutic potential and bring it closer to clinical use.